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Strategic Rationale & Structural Complexity
Methyl 2-amino-2-(2-bromophenyl)propanoate (CAS: 1184629-78-4) [1] is a highly

functionalized, unnatural amino acid derivative. Featuring an α -methyl group, a methyl ester,

and an ortho-bromophenyl moiety, this compound serves as a critical building block for

peptidomimetics and active pharmaceutical ingredient (API) synthesis.

From a spectroscopic standpoint, characterizing this molecule requires overcoming specific

structural challenges:

Quaternary α -Carbon: The α -carbon lacks an attached proton, meaning its 1D 13 C signal

intensity will be inherently weak due to long T1​relaxation times and the absence of the

Nuclear Overhauser Effect (NOE) [2].

Steric Congestion: The bulky ortho-bromo substitution forces the aromatic ring out of

coplanarity with the ester carbonyl. This orthogonal conformation creates an anisotropic

shielding cone that directly influences the chemical shifts of the α -methyl and ester groups.
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Heavy Atom Effect: The massive electron cloud of the bromine atom significantly shields the

attached aromatic carbon (C-2), pushing its resonance uncharacteristically upfield [2].

Self-Validating Experimental Protocol
To ensure high-fidelity data acquisition, the following step-by-step methodology must be

employed. This protocol incorporates internal validation steps to guarantee that the resulting

spectra are artifact-free and structurally definitive.

Step 1: Sample Preparation & Homogeneity Optimization

Weigh exactly 20 mg of the analyte to ensure a sufficient signal-to-noise ratio for the

quaternary carbons.

Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl 3​, 99.8% D) containing 0.03%

v/v Tetramethylsilane (TMS) as an internal reference (0.00 ppm).

Causality Check: Filter the solution through a tightly packed glass wool plug directly into a 5

mm precision NMR tube. Eliminating microscopic particulates is critical; suspended solids

distort magnetic field homogeneity, leading to broadened lineshapes and inaccurate multiplet

integrations.

Step 2: 1D NMR Acquisition Parameters

1 H NMR (400 MHz): Acquire 16 scans with a 1.0 s relaxation delay ( D1​) and a 30° flip

angle.

13 C NMR (100 MHz): Acquire 1024 scans. Critical Adjustment: Increase the D1​delay to 2.5–

3.0 seconds. This extended delay ensures the complete magnetic relaxation of the

quaternary α -carbon and the carbonyl carbon between pulses, preventing signal attenuation

[3].

Step 3: Internal Validation via D 2​O Exchange

After the initial 1 H acquisition, add 1-2 drops of deuterium oxide (D 2​O) to the NMR tube,

shake vigorously, and re-acquire the 1 H spectrum.
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The broad singlet corresponding to the -NH 2​protons will disappear as deuterium replaces

the exchangeable protons, acting as a self-validating confirmation of the amine assignment.

Step 4: 2D HMBC Acquisition

Run a Heteronuclear Multiple Bond Correlation (HMBC) experiment optimized for long-range

coupling constants ( nJCH​) of 8 Hz. This is essential for linking the isolated spin systems (the

methyls and the aromatic ring) to the "invisible" quaternary α -carbon.

Mechanistic Signal Assignment
Proton ( 1 H) Dynamics: The α -methyl group appears as a sharp singlet. Its upfield shift (~1.75

ppm) relative to typical benzylic methyls is a direct result of the shielding cone generated by the

orthogonal aromatic ring, which counterbalances the electron-withdrawing nature of the

adjacent ester and amino groups.

Carbon ( 13 C) Dynamics: The heavy atom effect of the bromine atom causes the C-2 aromatic

carbon to resonate significantly upfield (~122.5 ppm) compared to typical substituted aromatic

carbons [2]. The quaternary α -carbon (~62.5 ppm) is definitively assigned using the 2D HMBC

data, which reveals strong 3J cross-peaks with the α -methyl protons and the H-6 aromatic

proton, unambiguously locking the aliphatic chain to the aromatic ring [3].

Quantitative Data Summaries
Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​)
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Position
Chemical Shift
(ppm)

Multiplicity Integration
Coupling
Constant ( J in
Hz)

α -CH 3​ 1.75 Singlet (s) 3H -

-NH 2​ 2.20
Broad Singlet (br

s)
2H - (Exchangeable)

-OCH 3​ 3.70 Singlet (s) 3H -

Ar-H (C-5) 7.12 td 1H 7.6, 1.5

Ar-H (C-4) 7.28 td 1H 7.6, 1.2

Ar-H (C-6) 7.45 dd 1H 7.8, 1.5

Ar-H (C-3) 7.58 dd 1H 7.8, 1.2

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​)

Position
Chemical Shift
(ppm)

Carbon Type
Key HMBC
Correlations ( 1 H
→ 13 C)

α -CH 3​ 24.5 Primary (CH 3​) -

-OCH 3​ 52.8 Primary (CH 3​) -

C- α 62.5 Quaternary (C) α -CH 3​, Ar-H (C-6)

Ar-C (C-2, C-Br) 122.5 Quaternary (C) Ar-H (C-4), Ar-H (C-6)

Ar-C (C-5) 127.4 Tertiary (CH) Ar-H (C-3)

Ar-C (C-6) 128.8 Tertiary (CH) Ar-H (C-4)

Ar-C (C-4) 129.1 Tertiary (CH) Ar-H (C-6)

Ar-C (C-3) 135.2 Tertiary (CH) Ar-H (C-5)

Ar-C (C-1) 141.0 Quaternary (C) α -CH 3​, Ar-H (C-5)

C=O (Ester) 175.0 Quaternary (C) α -CH 3​, -OCH 3​
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Caption: Standard optimized workflow for multi-nuclear NMR characterization.
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Caption: Key HMBC interactions confirming the quaternary α-carbon connectivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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